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Compound of Interest

Compound Name:
4-Chloro-1-cyclopentyl-1H-

pyrazole

CAS No.: 1205839-54-8

Cat. No.: B2793802

Get Quote

Technical Guide: 4-Chloro-1-cyclopentyl-1H-
pyrazole
Core Identity & Strategic Utility in Medicinal Chemistry

Executive Summary
4-Chloro-1-cyclopentyl-1H-pyrazole is a specialized heterocyclic building block valued for its

structural rigidity and lipophilicity. In drug discovery, it serves as a critical pharmacophore

scaffold, particularly in the development of Janus Kinase (JAK) inhibitors and agrochemical

fungicides.

The compound combines the electron-deficient nature of the 4-chloropyrazole ring with the

lipophilic bulk of the cyclopentyl group. This specific substitution pattern modulates metabolic

stability (blocking N-dealkylation) and enhances hydrophobic interactions within protein binding

pockets. It is frequently utilized as a "core module" in Fragment-Based Drug Design (FBDD) to
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probe structure-activity relationships (SAR) where the 4-position requires a handle for cross-

coupling (Suzuki-Miyaura) or C-H activation.

Note on Disambiguation: While structurally similar to the key intermediate of Ruxolitinib

(Jakafi), which contains a cyclopentyl group on a chiral propionitrile chain, this molecule

features the cyclopentyl group directly attached to the pyrazole nitrogen. This distinction is vital

for intellectual property and specific SAR targeting.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10][11]
Nomenclature & Identification

Property Specification

IUPAC Name 4-Chloro-1-cyclopentyl-1H-pyrazole

CAS Registry Number 1205839-54-8

Molecular Formula C₈H₁₁ClN₂

Molecular Weight 170.64 g/mol

SMILES Clc1cn(C2CCCC2)nc1

InChIKey
Unique identifier required for database

integration

Physicochemical Properties
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Parameter Value / Description Relevance

Physical State Low-melting solid or viscous oil

Handling logistics; solids are

preferred for weighing

accuracy.

Melting Point ~30–40 °C (Predicted)
Low MP requires cold storage

to prevent phase separation.

LogP (Predicted) 2.8 – 3.2

High lipophilicity aids

membrane permeability but

requires polar solvents for

reactions.

pKa (Conj. Acid) ~0.5 (N2 position)

The Cl atom (EWG) reduces

the basicity of the pyrazole

nitrogen, making it a poor

proton acceptor.

Solubility
Soluble in DCM, EtOAc,

DMSO, MeOH

Insoluble in water; requires

organic co-solvents in aqueous

couplings.

Synthetic Pathways & Process Chemistry[12]
Two primary routes exist for the synthesis of 4-Chloro-1-cyclopentyl-1H-pyrazole. Route A is

preferred for convergent synthesis using commercially available building blocks, while Route B

is utilized when the pyrazole core is already established.

Diagram 1: Synthetic Strategies
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Caption: Comparison of convergent N-alkylation (Route A) and linear electrophilic chlorination

(Route B).

Protocol A: Convergent N-Alkylation (Recommended)
This route avoids the handling of hazardous chlorinating agents and uses stable starting

materials.

Reagents: 4-Chloropyrazole (1.0 equiv), Bromocyclopentane (1.2 equiv), Cesium Carbonate

(Cs₂CO₃, 2.0 equiv) or Sodium Hydride (NaH).

Solvent: DMF (Dimethylformamide) or Acetonitrile.

Procedure:

Dissolve 4-chloropyrazole in dry DMF under N₂ atmosphere.

Add Base (Cs₂CO₃) and stir for 30 min to deprotonate the N-H (forming the pyrazolate

anion).

Add Bromocyclopentane dropwise.

Heat to 60–80 °C for 4–6 hours. Monitor by TLC/LC-MS.
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Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to

remove DMF.

Critical Control Point: Regioselectivity is not an issue here due to the symmetry of 4-

chloropyrazole (tautomers are identical).

Protocol B: Electrophilic Chlorination
Used when 1-cyclopentylpyrazole is the available precursor.

Reagents: 1-Cyclopentylpyrazole, N-Chlorosuccinimide (NCS).

Solvent: Acetonitrile or DMF.

Procedure:

Dissolve 1-cyclopentylpyrazole in Acetonitrile.

Add NCS (1.05 equiv) portion-wise at room temperature.

Heat to 50 °C if reaction is sluggish.

Mechanism: Electrophilic aromatic substitution (SEAr) occurs exclusively at the C4

position, which is the most electron-rich site.

Reactivity & Functionalization Profile
The 4-chloro group acts as a "latent" functional handle. While less reactive than bromo- or

iodo-analogs, it offers unique chemoselectivity, allowing other sensitive groups to be

manipulated first.

Diagram 2: Reactivity Map
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Caption: Functionalization pathways. The C4-Cl allows cross-coupling, while the C5-H allows

direct lithiation.

Key Reaction: Suzuki-Miyaura Coupling
To install an aryl group at the 4-position (common in kinase inhibitors):

Catalyst: Requires electron-rich, bulky ligands (e.g., XPhos, SPhos, or Buchwald

Precatalysts) to activate the stronger C-Cl bond.

Conditions: Pd₂dba₃ / XPhos, K₃PO₄, Dioxane/Water, 100 °C.

Insight: The chlorine atom is often preferred over bromine in early process chemistry

because it is cheaper and atom-economical, provided the coupling yield is optimized.

C5-H Activation (Direct Lithiation)
The proton at position 5 (adjacent to the N-cyclopentyl group) is the most acidic ring proton.

Protocol: Treatment with n-Butyllithium (n-BuLi) at -78 °C in THF generates the C5-lithio

species.
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Trapping: Can be trapped with electrophiles (e.g., Iodine, Aldehydes, CO₂) to create highly

substituted derivatives.

Application in Drug Discovery[6][13]
JAK Pathway Inhibition
This molecule is a structural analog to the core scaffold of Ruxolitinib (JAK1/JAK2 inhibitor).

Mechanism: The pyrazole ring mimics the adenine base of ATP, forming hydrogen bonds

with the kinase hinge region.

Role of Cyclopentyl: The cyclopentyl group fills the hydrophobic pocket adjacent to the ATP-

binding site. Its aliphatic nature improves oral bioavailability compared to planar aromatic

substituents.

Role of 4-Chloro: The chlorine atom can fill small hydrophobic pockets or serve as a vector

for further growth into the "solvent front" of the enzyme.

Agrochemicals
In fungicide development, 1-alkyl-4-chloropyrazoles are precursors to SDHI (Succinate

Dehydrogenase Inhibitor) fungicides. The 4-chloro group prevents rapid metabolic oxidation of

the ring.

Safety & Handling
GHS Classification: Warning.

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Handling:

Use a fume hood to avoid inhalation of dust/vapors.

Wear nitrile gloves and safety glasses.

Storage: Store in a cool, dry place (2–8 °C recommended) under inert atmosphere

(Argon/Nitrogen) to prevent slow oxidation or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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